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The table below outlines the essential requirements for preparing and preserving water and wastewater

samples for Adsorbable Organic Halides (AOX) analysis.

Parameter Requirement Purpose & Notes

Target pH ≤ 2 [1] [2] [3] Ensures effective adsorption of organic

halogens onto activated carbon.

Preserving Acid Nitric acid (HNO₃) [1] Used to acidify the sample.

Residual Chlorine
Removal

Sodium thiosulfate
(Na₂S₂O₃) [1] [4]

Added if residual chlorine is present before
acidification [1].

Holding Temperature 0 to 4 °C (32 to 39 °F) [1]
[4]

Maintains sample integrity before analysis.

Maximum Holding
Time

6 months from collection
[1]

Analysis should not be performed less than 3
days after collection [1].

The following diagram illustrates the complete workflow for AOX sample preparation, from collection to

analysis:
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Sample Collection

Check for Residual Chlorine

Add Sodium Thiosulfate

 If present

Adjust to pH ≤ 2 with HNO₃

 If absent

Store at 0-4°C

Analyze within 6 months

Click to download full resolution via product page

Troubleshooting Common AOX Sample Preparation
Issues

Here are answers to frequently asked questions that users might encounter during their experiments.

Q1: Why is adjusting the pH so critical for AOX analysis? A low pH (≤ 2) is necessary for the effective

adsorption of organic halogen compounds onto the granular activated carbon (GAC) during the test [2] [3].

An incorrect pH can lead to poor adsorption and a significant underestimation of the true AOX value.
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Q2: My sample has a very high chloride level. What should I do? High concentrations of inorganic

chloride (above 1 g/L or 1000 mg/L) can cause interference and falsely high readings [2] [3] [4]. The

standard method requires diluting such samples before the adsorption step to reduce chloride concentration

below this interference threshold [2] [3].

Q3: What other factors can distort AOX results? Several other matrix factors require attention during

sample prep [2] [3]:

High DOC: A very high Dissolved Organic Carbon content can compete for adsorption sites and lead
to an underestimation of AOX.

Oxidizing Agents: The presence of oxidizing agents like active chlorine must be eliminated by
adding sodium sulfite [2] [3].

Suspended Solids: Samples containing solids that bear AOX should be filtered before analysis to
allow for separate estimation of dissolved and particulate AOX [2].

Q4: How can I prevent contamination during sampling and handling?

Vapors: Protect your activated carbon and samples from laboratory air contaminated with
halogenated solvent vapors (e.g., methylene chloride) [4].

Gloves: Always wear polyethylene or powder-free gloves when handling equipment that contacts the
sample to prevent transferring contaminants from your skin [4].

Need Custom Synthesis?
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preservation-ph-adjustment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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